Cas no 1806053-88-2 (Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate)

Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate is a versatile pyridine derivative with a unique structural framework, combining an aminomethyl group, a chloro substituent, and a difluoromethyl moiety. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, offering reactivity at multiple sites for further functionalization. The presence of both electron-withdrawing (chloro, difluoromethyl) and electron-donating (aminomethyl) groups enhances its utility in heterocyclic chemistry, enabling selective modifications. Its ester functionality provides additional flexibility for derivatization. The compound's stability under standard conditions and well-defined reactivity profile make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting specific enzymatic pathways.

Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate structure

1806053-88-2 structure

Product Name:Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate

CAS No:1806053-88-2

MF:C₁₀H₁₁ClF₂N₂O₂

MW:264.656348466873

CID:4870459

Update Time:2025-10-28

Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate
- Inchi： 1S/C10H11ClF2N2O2/c1-17-7(16)2-6-5(3-14)4-15-9(11)8(6)10(12)13/h4,10H,2-3,14H2,1H3
- InChI Key： RHQHVRYRXOIJFU-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)C(CC(=O)OC)=C(C=N1)CN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 269
XLogP3: 1.1
Topological Polar Surface Area: 65.2

Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029049029-1g	Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate	1806053-88-2	97%	1g	$1,490.00	2022-04-01

Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

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5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Additional information on Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate

Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate, also known by its CAS number 1806053-88-2, is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which serves as the central framework, and various substituents that confer unique chemical properties. The presence of an aminomethyl group at position 5, a chloro substituent at position 2, and a difluoromethyl group at position 3, along with the acetate moiety at position 4, makes this compound a versatile building block for various applications.

The synthesis of Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate involves a series of intricate organic reactions, including nucleophilic substitutions and acetylation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring high purity and yield. The compound's stability under various conditions has been extensively studied, making it suitable for use in demanding environments.

In the realm of medicinal chemistry, this compound has shown promise as a lead molecule for drug development. Its ability to interact with specific biological targets has been explored in recent studies, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have investigated its potential as an inhibitor of certain kinases involved in cancer progression. The presence of the aminomethyl group has been identified as a key factor in its bioactivity, suggesting that this substituent plays a critical role in molecular recognition.

Beyond its medicinal applications, Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate has also found utility in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics. Recent studies have demonstrated its potential as a component in light-emitting diodes (LEDs) and organic photovoltaic devices. The incorporation of the difluoromethyl group enhances its electron-withdrawing capabilities, which are essential for optimizing device performance.

The environmental impact of this compound has also been a topic of interest. Researchers have conducted life cycle assessments to evaluate its sustainability profile. The results indicate that while the production process is energy-intensive, the compound's high efficiency in target applications can offset its environmental footprint. Efforts are ongoing to develop greener synthesis routes and recycling strategies to further enhance its eco-friendliness.

In conclusion, Methyl 5-(aminomethyl)-2-chloro-3-(difluoromethyl)pyridine-4-acetate is a multifaceted compound with diverse applications across various scientific disciplines. Its structural complexity and unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry and materials science continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.